Cas no 2091680-04-3 (6-bromo-3-fluoro-2-iodobenzoic acid)

6-Bromo-3-fluoro-2-iodobenzoic acid is a versatile halogenated benzoic acid derivative with significant utility in synthetic organic chemistry. Its distinct substitution pattern, featuring bromo, fluoro, and iodo functional groups, makes it a valuable intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The presence of multiple halogens enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. The carboxylic acid group further facilitates derivatization into esters, amides, or other functionalized compounds. This compound’s high purity and stability under standard conditions ensure reliable performance in multistep syntheses, making it a preferred choice for researchers developing novel bioactive compounds.
6-bromo-3-fluoro-2-iodobenzoic acid structure
2091680-04-3 structure
Product name:6-bromo-3-fluoro-2-iodobenzoic acid
CAS No:2091680-04-3
MF:C7H3BrFIO2
MW:344.904397249222
MDL:MFCD32852638
CID:5413077
PubChem ID:131350320

6-bromo-3-fluoro-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-3-fluoro-2-iodobenzoic acid
    • MDL: MFCD32852638
    • Inchi: 1S/C7H3BrFIO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
    • InChI Key: JWKLRFMSWAXFBN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=C(Br)C=CC(F)=C1I

6-bromo-3-fluoro-2-iodobenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27101698-1g
6-bromo-3-fluoro-2-iodobenzoic acid
2091680-04-3 95%
1g
$1057.0 2023-09-11
Enamine
EN300-27101698-5.0g
6-bromo-3-fluoro-2-iodobenzoic acid
2091680-04-3 95.0%
5.0g
$3065.0 2025-03-20
Enamine
EN300-27101698-5g
6-bromo-3-fluoro-2-iodobenzoic acid
2091680-04-3 95%
5g
$3065.0 2023-09-11
Enamine
EN300-27101698-10g
6-bromo-3-fluoro-2-iodobenzoic acid
2091680-04-3 95%
10g
$4545.0 2023-09-11
Aaron
AR028ENO-5g
6-bromo-3-fluoro-2-iodobenzoicacid
2091680-04-3 95%
5g
$4240.00 2023-12-15
Aaron
AR028ENO-50mg
6-bromo-3-fluoro-2-iodobenzoicacid
2091680-04-3 95%
50mg
$362.00 2025-02-16
Aaron
AR028ENO-1g
6-bromo-3-fluoro-2-iodobenzoicacid
2091680-04-3 95%
1g
$1479.00 2025-02-16
Enamine
EN300-27101698-0.25g
6-bromo-3-fluoro-2-iodobenzoic acid
2091680-04-3 95.0%
0.25g
$524.0 2025-03-20
Enamine
EN300-27101698-1.0g
6-bromo-3-fluoro-2-iodobenzoic acid
2091680-04-3 95.0%
1.0g
$1057.0 2025-03-20
Enamine
EN300-27101698-0.1g
6-bromo-3-fluoro-2-iodobenzoic acid
2091680-04-3 95.0%
0.1g
$366.0 2025-03-20

6-bromo-3-fluoro-2-iodobenzoic acid Related Literature

Additional information on 6-bromo-3-fluoro-2-iodobenzoic acid

Comprehensive Overview of 6-Bromo-3-fluoro-2-iodobenzoic acid (CAS No. 2091680-04-3)

6-Bromo-3-fluoro-2-iodobenzoic acid (CAS No. 2091680-04-3) is a highly specialized halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique triple halogen substitution pattern, serves as a critical building block in the synthesis of complex molecules. Its molecular structure, featuring bromine, fluorine, and iodine atoms, enables versatile reactivity, making it invaluable for cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for halogenated aromatic compounds like 6-bromo-3-fluoro-2-iodobenzoic acid has surged due to their role in developing targeted therapies and precision agrochemicals. Researchers are particularly interested in its potential to act as a key intermediate in the synthesis of small-molecule inhibitors and biologically active compounds. The compound’s CAS number 2091680-04-3 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery pipelines and material science.

One of the most compelling aspects of 6-bromo-3-fluoro-2-iodobenzoic acid is its compatibility with modern green chemistry principles. As industries shift toward sustainable synthesis methods, this compound’s ability to participate in catalytic transformations with minimal waste aligns with global trends. Its iodo and bromo substituents facilitate palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal for constructing complex heterocycles.

The compound’s fluorine atom further enhances its utility, as fluorinated pharmaceuticals dominate nearly 30% of FDA-approved drugs. This trend underscores the importance of 6-bromo-3-fluoro-2-iodobenzoic acid in designing metabolically stable and bioavailable drug candidates. Searches for fluorinated building blocks and multi-halogenated intermediates often highlight this compound as a prime example of innovation in organic synthesis.

From a commercial perspective, CAS No. 2091680-04-3 is supplied by leading fine chemical manufacturers under stringent quality control standards. Its purity and stability are critical for reproducible results in high-throughput screening and combinatorial chemistry. Analysts predict the market for such high-value intermediates will expand as personalized medicine and crop protection technologies advance.

In summary, 6-bromo-3-fluoro-2-iodobenzoic acid (CAS No. 2091680-04-3) exemplifies the intersection of cutting-edge chemistry and industrial application. Its multifaceted reactivity, coupled with rising demand for halogen-enriched scaffolds, positions it as a cornerstone in next-generation chemical innovation. For researchers exploring structure-activity relationships or novel synthetic routes, this compound offers unparalleled opportunities to push the boundaries of science.

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